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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338 Get Quote

Technical Support Center: Tolfenpyrad
Application
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing Tolfenpyrad spray droplet size to

achieve maximum leaf coverage and experimental efficacy.

Frequently Asked Questions (FAQs)
Q1: What is Tolfenpyrad and what is its primary mode of action?

A1: Tolfenpyrad is a broad-spectrum pyrazole insecticide and acaricide used to control a wide

variety of pests on crops.[1][2] Its primary mode of action is the inhibition of the mitochondrial

electron transport chain at complex I, which disrupts cellular respiration and leads to energy

depletion and mortality of the target pest.[1][2] It acts primarily as a contact insecticide, making

thorough spray coverage essential for its effectiveness.[3][4][5]

Q2: Why is spray droplet size so critical for Tolfenpyrad's effectiveness?

A2: Since Tolfenpyrad is a contact insecticide, its efficacy is directly dependent on achieving

uniform and thorough coverage of the target foliage.[3][6] Droplet size is the single most

important factor influencing this coverage.[7]
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Droplets that are too small (<150 microns) are highly susceptible to evaporation and spray

drift, meaning the active ingredient may not reach the target.[7][8]

Droplets that are too large (>350-400 microns) can bounce or shatter upon impact with a

leaf, leading to runoff and reduced retention.[7]

Optimal droplet size balances the need for sufficient droplet density to cover the leaf surface

with the need to minimize drift and runoff.[9][10]

Q3: What are the general recommendations for Tolfenpyrad droplet size?

A3: Product labels provide specific recommendations based on the application method. For

Tolfenpyrad, the following guidelines are provided:

Ground Applications: Use a "Coarse" droplet size.[3][6]

Aerial Applications: Use a "larger droplet size," specified as greater than 200 microns.[3][6]

Q4: How do I select a nozzle to produce the desired droplet size?

A4: Nozzle selection is the primary method for controlling droplet size.[10] Nozzle

manufacturers provide charts that classify nozzles based on the droplet size spectrum (e.g.,

Fine, Medium, Coarse, Very Coarse) they produce at different operating pressures.[8][11] To

select the right nozzle, you must consider the target pest and crop canopy, the application

volume, and the recommended droplet size category from the pesticide label.[12]

Q5: What is the Volume Median Diameter (VMD or DV0.5) and why is it important?

A5: The Volume Median Diameter (VMD) is the droplet size, in microns, that divides the spray

volume into two equal halves.[13] This means 50% of the spray volume is contained in droplets

smaller than the VMD, and 50% is in droplets larger than the VMD.[11][13] It's a standard

metric (ASABE S-572.1) used to categorize the spray quality of a nozzle and is crucial for

selecting a nozzle that matches the label requirements for coarseness.[8]

Data Presentation
Table 1: Tolfenpyrad Application Droplet Size Recommendations
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Application Method
Recommended
Droplet Size
Category

Droplet Size
Specification

Source

Ground Application Coarse

Not specified in

microns, refers to

ASABE classification.

[3][6]

Aerial Application Medium to Coarse > 200 microns [3][6]

Table 2: ASABE S-572.1 Droplet Size Classification (Approximate VMD Ranges)

Category Abbreviation
Approximate VMD
(microns)

General Use Case

Very Fine VF 60 - 105

Specialized

applications, high drift

potential.

Fine F 106 - 235

Contact

insecticides/fungicides

where canopy

penetration is needed.

Medium M 236 - 340

Post-emergence

herbicides and

fungicides.

Coarse C 341 - 403

Recommended for

ground application of

Tolfenpyrad to reduce

drift.

Very Coarse VC 404 - 502

Drift reduction is a

primary concern;

systemic herbicides.

Extremely Coarse XC 503 - 665
Very high drift control

is required.
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Note: VMD ranges can vary slightly based on the measurement equipment and nozzle

manufacturer.[13]
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Caption: Simplified diagram of Tolfenpyrad's mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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